Cas no 25674-53-7 (2,4-Dimethyl-6-methoxythiophenol)

• Product Name: 2,4-Dimethyl-6-methoxythiophenol
• CAS No: 25674-53-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5001920
• Update Time: 2025-04-23

2,4-Dimethyl-6-methoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-methoxythiophenol

• Inchi： 1S/C9H12OS/c1-6-4-7(2)9(11)8(5-6)10-3/h4-5,11H,1-3H3
• InChI Key： PRONNWCOWJBIEF-UHFFFAOYSA-N
• SMILES： SC1=C(C=C(C)C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Additional information on 2,4-Dimethyl-6-methoxythiophenol

Comprehensive Guide to 2,4-Dimethyl-6-methoxythiophenol (CAS No. 25674-53-7): Properties, Applications, and Industry Insights

2,4-Dimethyl-6-methoxythiophenol (CAS No. 25674-53-7) is a specialized organosulfur compound with unique chemical properties that make it valuable in various industrial and research applications. This aromatic thiol derivative features a methoxy group at the 6-position and methyl groups at the 2- and 4-positions, creating a distinct molecular structure that influences its reactivity and functionality. As researchers and manufacturers increasingly seek high-performance chemical intermediates, compounds like 2,4-Dimethyl-6-methoxythiophenol have gained significant attention in recent years.

The growing demand for specialty thiol compounds in material science and pharmaceutical research has put 2,4-Dimethyl-6-methoxythiophenol in the spotlight. Many users searching for "methoxy-substituted thiophenol derivatives" or "dimethyl methoxythiophenol applications" are particularly interested in understanding how this compound compares to similar structures in terms of stability and reactivity. Recent advancements in catalysis research and polymer modification techniques have further increased the relevance of this compound in scientific discussions.

From a chemical perspective, 2,4-Dimethyl-6-methoxythiophenol exhibits several noteworthy characteristics. The electron-donating effects of both the methoxy and methyl groups influence the compound's acidity and nucleophilicity, making it particularly useful in nucleophilic substitution reactions. Its molecular weight of 168.26 g/mol and specific structural features contribute to its physical properties, including boiling point and solubility characteristics that are frequently searched by professionals in the field.

One of the most common applications of 2,4-Dimethyl-6-methoxythiophenol is as a building block in organic synthesis. Researchers value this compound for its ability to introduce both sulfur and aromatic functionality into target molecules. The presence of the thiol group (-SH) makes it particularly valuable for creating sulfur-containing heterocycles, which are important structures in many biologically active compounds. Recent publications have highlighted its use in developing novel pharmaceutical intermediates and material science applications.

In material science, 2,4-Dimethyl-6-methoxythiophenol has shown promise in the development of advanced polymeric materials. The compound can serve as a modifier or chain-transfer agent in polymerization processes, influencing the final properties of the resulting materials. These applications have become particularly relevant with the growing interest in functional materials for electronics and coatings industries. Professionals searching for "thiophenol derivatives in polymer chemistry" will find this compound's characteristics particularly interesting.

The synthesis and handling of 2,4-Dimethyl-6-methoxythiophenol require specific considerations due to its chemical nature. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Many researchers search for information about "storage conditions for methoxythiophenol derivatives" and "handling protocols for aromatic thiols," emphasizing the need for clear technical guidance in this area.

Market trends indicate growing interest in 2,4-Dimethyl-6-methoxythiophenol across multiple industries. The compound's versatility has led to increased research activity, particularly in regions with strong pharmaceutical and specialty chemicals sectors. Analytical techniques such as GC-MS and HPLC are commonly employed for quality control and characterization purposes, topics that frequently appear in technical queries related to this compound.

From an environmental perspective, 2,4-Dimethyl-6-methoxythiophenol has been the subject of various studies examining its biodegradation pathways and environmental fate. These aspects are increasingly important to researchers and manufacturers who prioritize sustainable chemistry practices. The compound's behavior in different environmental conditions is a topic of ongoing investigation, addressing common search queries about "eco-friendly thiol compounds" and "green chemistry approaches."

Quality specifications for 2,4-Dimethyl-6-methoxythiophenol typically include parameters such as purity (often ≥98%), appearance (usually colorless to pale yellow liquid), and specific spectroscopic characteristics. These technical details are crucial for procurement specialists and researchers who need to ensure they're obtaining material suitable for their specific applications. The compound's spectral data (including NMR and IR spectra) are frequently requested by analytical chemists working with this material.

Looking toward future applications, 2,4-Dimethyl-6-methoxythiophenol shows potential in emerging fields such as materials for energy storage and advanced catalytic systems. Its unique combination of aromaticity, sulfur content, and substituent effects makes it an interesting candidate for innovative chemical solutions. These forward-looking applications align with current search trends focusing on "next-generation chemical intermediates" and "innovative sulfur chemistry."

For researchers considering 2,4-Dimethyl-6-methoxythiophenol for their work, it's important to consult recent literature and technical data sheets to understand its full range of properties and applications. The compound's CAS number (25674-53-7) serves as a unique identifier that can help locate specific information in chemical databases and regulatory documents. As with any specialized chemical, working with reputable suppliers who can provide detailed technical support is recommended.

In conclusion, 2,4-Dimethyl-6-methoxythiophenol represents an important member of the functionalized thiophenol family with diverse applications across multiple scientific disciplines. Its combination of structural features and chemical reactivity continues to make it valuable for both established industrial processes and cutting-edge research initiatives. As chemical innovation progresses, compounds like this will likely play increasingly important roles in developing solutions for complex technological challenges.